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Compound of Interest

Compound Name:
2-((2-Bromophenyl)amino)acetic

acid

CAS No.: 40789-38-6

Cat. No.: B1268208

Get Quote

Methodology: 13C Nuclear Magnetic Resonance (NMR) Spectroscopy Synonyms: N-(2-

Bromophenyl)glycine; N-(2-Bromophenyl)aminoacetic acid

Executive Summary
This guide provides a technical framework for the structural validation of 2-((2-
Bromophenyl)amino)acetic acid, a critical intermediate in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs) like Diclofenac and various indole derivatives.

While Proton NMR (1H NMR) is sufficient for identifying the aliphatic methylene and aromatic

protons, it fails to directly characterize the molecule's skeletal backbone—specifically the

quaternary carbons at the C-Br and C=O positions. This guide establishes 13C NMR as the

superior definitive technique for this compound, leveraging specific heavy-atom shielding

effects to confirm the position of the bromine substituent.

Part 1: Structural Context & Synthesis
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To understand the NMR signals, one must understand the magnetic environment created

during synthesis. The standard preparation involves the nucleophilic substitution of 2-

bromoaniline on chloroacetic acid.

Key Structural Features for NMR:

Quaternary Carbon (C-Br): Subject to the "Heavy Atom Effect."

Quaternary Carbon (C-N): Highly deshielded due to nitrogen electronegativity.

Carbonyl Carbon (COOH): The most deshielded signal, sensitive to pH and solvent.

Secondary Amine (NH): Provides exchangeable protons (visible in 1H, affects C-N relaxation

in 13C).

Synthesis Workflow (Origin of Impurities)
Impurities such as unreacted 2-bromoaniline will mimic aromatic signals. 13C NMR

distinguishes the product by the distinct Glycine-CH2 and Carbonyl peaks.

2-Bromoaniline
(Reagent A)

Nucleophilic Substitution
(Reflux/Base)

Chloroacetic Acid
(Reagent B)

Salt Formation Acidification (HCl) 2-((2-Bromophenyl)amino)
acetic acid

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the origin of the glycine moiety detected in NMR.

Part 2: Comparative Analysis (1H vs. 13C vs. IR)
Why is 13C NMR required when 1H NMR is faster? The table below objectively compares the

diagnostic utility of each method for this specific molecule.
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Feature 1H NMR (Proton) 13C NMR (Carbon) IR Spectroscopy

C-Br Verification

Poor. Indirect

inference via splitting

patterns (ortho-

coupling).

Excellent. Direct

observation of C2 via

Heavy Atom Effect

(~110 ppm).

Moderate. C-Br

stretch (500-600

cm⁻¹) is often

obscured in fingerprint

region.

COOH Group

Variable. The acidic

proton is broad and

chemical shift is

concentration-

dependent.

Definitive. Distinct

signal at ~172 ppm.

Good. Strong C=O

stretch (~1700 cm⁻¹).

Quaternary C-N
Blind. No proton

attached.

Excellent. Distinct

signal at ~144 ppm.
N/A

Solvent Suitability
DMSO-d6 (Required

for solubility).

DMSO-d6 (Excellent

resolution).
KBr Pellet / ATR.

Expert Insight: 1H NMR cannot definitively distinguish between the ortho-bromo and meta-

bromo isomers without complex coupling analysis. 13C NMR distinguishes them instantly

based on the chemical shift of the carbon bearing the bromine.

Part 3: Detailed 13C NMR Characterization
The 13C NMR spectrum of 2-((2-Bromophenyl)amino)acetic acid in DMSO-d6 will display 8

distinct carbon signals.

Predicted Chemical Shift Assignment (DMSO-d6)
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Carbon Position Type
Chemical Shift (δ,
ppm)

Signal
Characteristics

C=O Quaternary 172.0 - 174.0

Most deshielded.

Intensity may be lower

due to long relaxation

time (ngcontent-ng-

c2307461527=""

_nghost-ng-

c2764567632=""

class="inline ng-star-

inserted">

).

C-1 (Ar-N) Quaternary 143.5 - 145.0

Deshielded by

Nitrogen (+Mesomeric

effect).

C-3, C-5 Methine (CH) 128.0 - 133.0
Typical aromatic

region.

C-4, C-6 Methine (CH) 117.0 - 120.0
Upfield aromatic

region.

C-2 (Ar-Br) Quaternary 109.0 - 112.0

Diagnostic Peak.

Shielded by the

"Heavy Atom Effect."

CH2 (Glycine) Methylene 44.0 - 46.0

Aliphatic region.

Distinct from solvent.

[1][2][3]

Mechanistic Analysis of Shifts[4]
The "Heavy Atom Effect" (C-2): Normally, electronegative substituents (like O or Cl) deshield

the attached carbon (move it downfield, >130 ppm). However, Bromine is a large, "heavy"

atom with a diffuse electron cloud.[5] This cloud introduces significant diamagnetic shielding,

which opposes the electronegativity effect.[5][6] Consequently, the C-Br carbon appears
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significantly upfield (~110 ppm) compared to a C-Cl carbon (~125 ppm). This is the primary

validation marker for the ortho-bromo substitution.

The Glycine Methylene (CH2): The methylene carbon attached to the nitrogen appears at

~45 ppm. In unreacted chloroacetic acid, this peak would be at ~41 ppm. The downfield shift

to 45 ppm confirms the formation of the C-N bond.

Part 4: Experimental Protocol
To ensure reproducibility and high signal-to-noise ratio (S/N) for quaternary carbons, follow this

protocol.

1. Sample Preparation
Solvent: Dimethyl sulfoxide-d6 (DMSO-d6).[2]

Reason: The compound is an amino acid derivative and has poor solubility in CDCl3.

DMSO ensures full dissolution and prevents aggregation.

Concentration: 30–50 mg of sample in 0.6 mL solvent.

Reason: 13C has low natural abundance (1.1%).[7] Higher concentration is required than

1H NMR.

2. Acquisition Parameters (Standard 400/500 MHz Instrument)
Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1):2.0 - 3.0 seconds.

Critical: Quaternary carbons (C=O, C-Br, C-N) have long spin-lattice relaxation times (

). If D1 is too short, these peaks will be suppressed or invisible.

Scans (NS): Minimum 512 (1024 recommended).

Temperature: 298 K (25°C).

3. Processing Workflow
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Figure 2: Step-by-step NMR acquisition and processing workflow.
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Part 5: Advanced Verification (DEPT-135)
If the 13C spectrum shows ambiguity (e.g., distinguishing C-Br from aromatic CH), perform a

DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment.

Quaternary Carbons (C=O, C-Br, C-N):Disappear (Signal = 0).

Methine Carbons (Aromatic CH):Positive (Up).

Methylene Carbons (Glycine CH2):Negative (Down/Inverted).

Interpretation: If the peak at ~110 ppm disappears in DEPT-135, it is confirmed as the

quaternary C-Br. If the peak at ~45 ppm is inverted, it is confirmed as the Glycine CH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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